Cas no 733791-29-2 (2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 733791-29-2
• MF: C₁₉H₁₃F₅N₂O₃
• MW: 412.310142278671
• CID: 5855463
• PubChem ID: 2450036
• Update Time: 2025-05-25

2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AB00720034-01
• 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• Z44308853
• EN300-26588153
• 733791-29-2
• AKOS000959824

• Inchi： 1S/C19H13F5N2O3/c1-28-16-8-11(5-6-15(16)29-18(20)21)7-12(10-25)17(27)26-14-4-2-3-13(9-14)19(22,23)24/h2-9,18H,1H3,(H,26,27)/b12-7+
• InChI Key： QOXHRJKGIVTTRP-KPKJPENVSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(/C(/C#N)=C/C1C=CC(=C(C=1)OC)OC(F)F)=O)(F)F

Computed Properties

• Exact Mass: 412.08463309g/mol
• Monoisotopic Mass: 412.08463309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

Comprehensive Overview of 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 733791-29-2)

The compound 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 733791-29-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring cyano, difluoromethoxy, methoxy, and trifluoromethyl functional groups, makes it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the key highlights of 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide is its unique combination of fluorine-containing moieties. Fluorinated compounds are increasingly sought after in drug discovery due to their enhanced metabolic stability and bioavailability. The presence of difluoromethoxy and trifluoromethyl groups in this molecule suggests potential applications in the development of kinase inhibitors or other targeted therapies, aligning with current trends in precision medicine.

In the context of agrochemicals, the cyano and methoxy substituents in CAS No. 733791-29-2 may contribute to pesticidal or herbicidal activity. Researchers are actively investigating such compounds for their ability to address emerging challenges in crop protection, including resistance management and environmental sustainability. This aligns with growing consumer demand for safer and more efficient agricultural solutions.

The synthesis of 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide typically involves multi-step organic reactions, including condensation and fluorination processes. Advanced analytical techniques such as NMR, HPLC, and mass spectrometry are employed to characterize its purity and structural integrity. These methodologies are critical for ensuring reproducibility in research settings, a topic frequently searched by synthetic chemists and quality control professionals.

From a commercial perspective, CAS No. 733791-29-2 is primarily available through specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. Its niche application spectrum means it is often produced in small batches under stringent quality controls. Researchers exploring this compound should consider its stability under various storage conditions, another common query in online forums and scientific databases.

Environmental and regulatory aspects of 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide are also of interest. While not classified as hazardous under current major regulatory frameworks, proper handling protocols are recommended due to its complex chemical nature. This reflects broader industry trends toward responsible chemical management and green chemistry principles.

In conclusion, 2-cyano-3-[4-(difluoromethoxy)-3-methoxyphenyl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide represents an intriguing case study in modern specialty chemicals. Its structural features and potential applications make it relevant to multiple cutting-edge research areas, from drug discovery to sustainable agriculture. As scientific understanding of fluorinated compounds continues to evolve, this molecule may gain further attention in both academic and industrial circles.